Cas no 88158-09-2 (Guanosine, N-[(4-chlorophenyl)methyl]-)

• Product Name: Guanosine, N-[(4-chlorophenyl)methyl]-
• CAS No: 88158-09-2
• MF: C₁₇H₁₈ClN₅O₅
• MW: 407.808322429657
• CID: 642853
• PubChem ID: 135610525
• Update Time: 2025-04-19

Guanosine, N-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Guanosine, N-[(4-chlorophenyl)methyl]-
• 2-[(4-chlorophenyl)methylamino]-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• 2-((4-Chlorobenzyl)amino)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
• 88158-09-2
• N-[(4-Chlorophenyl)methyl]guanosine
• 2-{[(4-chlorophenyl)methyl]amino}-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-1H-purin-6-one
• DTXSID10631622

• Inchi： 1S/C17H18ClN5O5/c18-9-3-1-8(2-4-9)5-19-17-21-14-11(15(27)22-17)20-7-23(14)16-13(26)12(25)10(6-24)28-16/h1-4,7,10,12-13,16,24-26H,5-6H2,(H2,19,21,22,27)/t10-,12-,13-,16-/m1/s1
• InChI Key： QAMKHNPLOSECNP-XNIJJKJLSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1NC(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

• Exact Mass: 407.0996464g/mol
• Monoisotopic Mass: 407.0996464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 141Ų